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Compound of Interest

Compound Name: Sulfuryl chloride fluoride

Cat. No.: B080308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
These notes and protocols are intended for informational purposes for qualified research and

development professionals. Sulfuryl chloride fluoride is a hazardous chemical and should

only be handled by trained personnel who have conducted a thorough risk assessment. Always

consult the most recent Safety Data Sheet (SDS) from your supplier and adhere to all

institutional and governmental safety regulations.

Introduction
Sulfuryl chloride fluoride (SO₂ClF) is a colorless, corrosive, and toxic gas or liquid with a

pungent odor.[1][2] It is a valuable reagent in organic synthesis, serving as a source of the

fluorosulfonyl group and as a versatile solvent.[1] Its high reactivity and hazardous properties

necessitate strict adherence to specialized handling and safety procedures to minimize risks to

personnel and the environment. These application notes provide detailed protocols for the safe

handling, use, and disposal of sulfuryl chloride fluoride in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of sulfuryl chloride fluoride is

provided in the table below for easy reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b080308?utm_src=pdf-interest
https://www.benchchem.com/product/b080308?utm_src=pdf-body
https://www.benchchem.com/product/b080308?utm_src=pdf-body
https://www.acs.org/molecule-of-the-week/archive/s/sulfuryl-chloride-fluoride.html
https://en.wikipedia.org/wiki/Sulfuryl_chloride_fluoride
https://www.acs.org/molecule-of-the-week/archive/s/sulfuryl-chloride-fluoride.html
https://www.benchchem.com/product/b080308?utm_src=pdf-body
https://www.benchchem.com/product/b080308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 13637-84-8[2]

Molecular Formula SO₂ClF[2]

Molecular Weight 118.52 g/mol [2]

Appearance Colorless gas or liquid[1][2]

Boiling Point 7.1 °C (44.8 °F)[2]

Melting Point -124.7 °C (-192.5 °F)[2]

Density 1.623 g/cm³ at 0 °C[2]

Vapor Pressure High

Solubility
Reacts violently with water.[1][3] Soluble in

sulfur dioxide and ether.[2]

Flash Point 109 °C (228.2 °F)[3]

Hazard Identification and Classification
Sulfuryl chloride fluoride is classified as a hazardous substance. The primary hazards are

summarized in the table below.

Hazard Class GHS Classification Key Phrase

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed[2]

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin[2]

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled[2][4]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[5]

Serious Eye Damage Category 1
H318: Causes serious eye

damage[4]
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Signal Word: Danger[2][5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling sulfuryl chloride fluoride. The

minimum required PPE is outlined below.

Body Part PPE Specification

Eyes/Face Chemical safety goggles and a face shield.[3]

Skin

Chemical-resistant gloves (e.g., neoprene or

nitrile rubber), a flame-retardant lab coat, and

closed-toe shoes.[5]

Respiratory

A full-face respirator with an appropriate

cartridge for acid gases and halogens is

required when working outside of a certified

chemical fume hood or in case of a spill.[3][5]

Experimental Protocols
Safe Handling and Use
This protocol outlines the essential steps for the safe handling and use of sulfuryl chloride
fluoride in a laboratory setting.

Workflow for Safe Handling of Sulfuryl Chloride Fluoride

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Sulfuryl_chloride_fluoride
https://www.chemicalbook.com/msds/sulfuryl-chloride-fluoride.pdf
https://www.benchchem.com/product/b080308?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/88306.pdf
https://www.chemicalbook.com/msds/sulfuryl-chloride-fluoride.pdf
https://pim-resources.coleparmer.com/sds/88306.pdf
https://www.chemicalbook.com/msds/sulfuryl-chloride-fluoride.pdf
https://www.benchchem.com/product/b080308?utm_src=pdf-body
https://www.benchchem.com/product/b080308?utm_src=pdf-body
https://www.benchchem.com/product/b080308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Ensure Fume Hood is Certified and Functioning

Gather and Inspect all necessary PPE

Locate Emergency Equipment (Eyewash, Shower, Fire Extinguisher)

Don appropriate PPE

Work exclusively within a certified chemical fume hood

Ground all equipment to prevent static discharge

Dispense slowly and carefully to avoid splashes

Keep container tightly closed when not in use

Decontaminate all equipment used

Wipe down the work area in the fume hood

Dispose of waste in a designated, labeled container

Remove and properly store or dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of sulfuryl chloride fluoride.
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Preparation:

Conduct a thorough risk assessment for the planned experiment.

Review the Safety Data Sheet (SDS) for sulfuryl chloride fluoride before starting any

work.[3]

Ensure that the chemical fume hood is certified and functioning correctly.

Assemble and inspect all necessary PPE.

Confirm the location and accessibility of emergency equipment, including the eyewash

station, safety shower, and a dry chemical fire extinguisher.[3]

Handling:

Don the appropriate PPE as specified in Section 4.0.

All manipulations of sulfuryl chloride fluoride must be performed within a certified

chemical fume hood.

Ground all equipment to prevent static discharge.

When transferring the liquid, do so slowly and carefully to avoid splashing.

Keep the container tightly sealed when not in use to prevent the escape of vapors.[5]

Post-Handling:

Decontaminate all glassware and equipment that has come into contact with sulfuryl
chloride fluoride.

Clean the work area within the fume hood.

Dispose of all waste, including empty containers and contaminated materials, in a

designated and clearly labeled hazardous waste container.[5]

Carefully remove and decontaminate or dispose of PPE as per institutional guidelines.
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Wash hands and forearms thoroughly with soap and water after completing the work.

Storage
Store sulfuryl chloride fluoride in a cool, dry, and well-ventilated area away from

incompatible materials.[5]

Keep containers tightly closed and protected from moisture.[3]

Store in a designated corrosives cabinet.

Avoid exposure to heat and direct sunlight.

Chemical Incompatibilities
Sulfuryl chloride fluoride is incompatible with a range of substances. Contact with these

materials should be strictly avoided.

Chemical Incompatibility Chart for Sulfuryl Chloride Fluoride

Incompatible Materials

Sulfuryl Chloride
Fluoride

Water/Moisture

Violent Reaction

Strong Bases

Violent Reaction

Strong Acids Alcohols Metals

Click to download full resolution via product page

Caption: Incompatible materials with sulfuryl chloride fluoride.

Water/Moisture: Reacts violently with water and moisture to produce corrosive and toxic

gases, including hydrogen chloride and hydrogen fluoride.[3]

Strong Bases: Reacts vigorously with strong bases.
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Strong Acids: Incompatible with strong acids.[3]

Alcohols: Incompatible with alcohols.[3]

Metals: May be corrosive to some metals.

Spill and Leak Procedures
In the event of a spill or leak, follow these procedures immediately:

Evacuate: Immediately evacuate all non-essential personnel from the affected area.

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

Containment: For small liquid spills, contain the spill using an inert absorbent material such

as sand or vermiculite. Do not use combustible materials like sawdust.[3]

Neutralization: Cautiously neutralize the spill with a suitable agent, such as sodium

bicarbonate or a commercial spill kit for corrosive materials.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a designated

hazardous waste container.

Decontamination: Decontaminate the spill area thoroughly.

Reporting: Report the incident to the appropriate safety personnel.

Waste Disposal
All waste containing sulfuryl chloride fluoride must be treated as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.[5]

Emergency Procedures
First Aid Measures
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Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[5] Do not use mouth-to-mouth resuscitation.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with water

and give them 2-4 cupfuls of milk or water to

drink. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Emergency Response Flowchart for Sulfuryl Chloride Fluoride Exposure
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Exposure Occurs

Assess the Scene for Safety

Remove Victim from Exposure

Call for Emergency Medical Assistance

Begin Decontamination (as per first aid)

Provide SDS to Emergency Responders

Transport to Medical Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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